Cas no 941954-05-8 (5-methyl-N-(2E)-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-1,2-oxazole-3-carboxamide)

• Product Name: 5-methyl-N-(2E)-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-1,2-oxazole-3-carboxamide
• CAS No: 941954-05-8
• MF: C₁₃H₁₁N₃O₂S
• MW: 273.310341119766
• CID: 5572908
• Update Time: 2025-05-26

5-methyl-N-(2E)-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-1,2-oxazole-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• DFWGVDRNLOMXIN-BUHFOSPRSA-N
• 5-methyl-N-(2E)-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-1,2-oxazole-3-carboxamide

• Inchi： 1S/C13H11N3O2S/c1-8-7-9(15-18-8)12(17)14-13-16(2)10-5-3-4-6-11(10)19-13/h3-7H,1-2H3/b14-13+
• InChI Key： DFWGVDRNLOMXIN-BUHFOSPRSA-N
• SMILES： O1C(C)=CC(C(/N=C2\N(C)C3=CC=CC=C3S\2)=O)=N1

Additional information on 5-methyl-N-(2E)-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-1,2-oxazole-3-carboxamide

Introduction to 5-methyl-N-(2E)-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-1,2-oxazole-3-carboxamide (CAS No. 941954-05-8)

5-methyl-N-(2E)-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-1,2-oxazole-3-carboxamide, identified by its CAS number 941954-05-8, is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the benzothiazole and oxazole families, which are well-documented for their diverse biological activities and potential therapeutic applications. The presence of multiple functional groups, including methyl and carbonyl moieties, contributes to its unique chemical properties and reactivity, making it a subject of interest for synthetic chemists and biologists alike.

The molecular framework of 5-methyl-N-(2E)-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-1,2-oxazole-3-carboxamide incorporates a fused heterocyclic system consisting of a benzothiazole ring linked to an oxazole moiety. This structural arrangement is not only aesthetically pleasing from a chemical standpoint but also suggests potential interactions with biological targets. The benzothiazole core is known for its role in various pharmacological contexts, including antimicrobial, anti-inflammatory, and anticancer properties. In contrast, the oxazole ring is recognized for its ability to stabilize certain pharmacophores and enhance metabolic stability.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of such compounds with greater precision. Molecular docking studies have been instrumental in identifying potential binding sites on target proteins for 5-methyl-N-(2E)-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-1,2-oxazole-3-carboxamide. These studies suggest that the compound may interact with enzymes and receptors involved in critical cellular pathways. For instance, preliminary data indicate that it could modulate the activity of kinases and transcription factors, which are often implicated in diseases such as cancer and neurodegeneration.

The synthesis of 5-methyl-N-(2E)-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-1,2-oxazole-3-carboxamide presents a formidable challenge due to its intricate structure. Traditional synthetic routes involve multi-step reactions that require careful optimization to achieve high yields and purity. However, recent innovations in catalytic methods have provided new avenues for more efficient synthesis. Transition metal-catalyzed reactions have emerged as particularly promising tools for constructing the desired heterocyclic framework. These methods not only reduce the number of synthetic steps but also minimize waste generation, aligning with the principles of green chemistry.

In vitro studies have begun to unravel the pharmacological profile of 5-methyl-N-(2E)-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-1,2-oxazole-3-carboxamide. Initial experiments suggest that it exhibits moderate activity against certain cancer cell lines by inducing apoptosis through caspase-dependent pathways. Additionally, it demonstrates inhibitory effects on inflammatory cytokines production in immune cells. These findings are particularly encouraging given the growing demand for novel therapeutic agents that can address chronic inflammatory diseases without significant side effects.

The potential therapeutic applications of this compound extend beyond oncology and inflammation research. Its structural features suggest that it may also possess antimicrobial properties against resistant bacterial strains. This is an increasingly critical area of study due to the rise of antibiotic-resistant pathogens worldwide. Further investigation into its interaction with bacterial cell walls and metabolic pathways could lead to the development of new antibiotics or adjunctive therapies.

As research progresses, the integration of machine learning algorithms into drug discovery pipelines has accelerated the identification of promising candidates like 5-methyl-N-(2E)-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-1,2-oxazole-3-carboxamide. These algorithms can analyze vast datasets to predict biological activity based on structural fingerprints alone. Such computational tools have already been employed to prioritize compounds for experimental validation in high-throughput screening (HTS) campaigns. This synergy between computational modeling and experimental validation represents a paradigm shift in drug development.

The pharmacokinetic properties of 5-methyl-N-(2E)-3-methyl - 23 - hydro - 13 - benzothiaziol - 22 - ylidene - 12 - oxazol - 33 - carboxamide are currently under investigation to assess its suitability for clinical translation. Parameters such as solubility stability bioavailability and half-life will be critical determinants in evaluating its potential as a drug candidate. Formulation strategies will be developed to enhance oral bioavailability if necessary ensuring that the compound reaches therapeutic levels efficiently upon administration.

The environmental impact of synthesizing such complex molecules cannot be overlooked despite their potential benefits for human health . Sustainable practices must be adopted throughout each stage from raw material procurement to final product purification . Biocatalysis , for example , offers an alternative approach by utilizing enzymes as catalysts instead traditional chemical reagents . This method not only improves efficiency but also reduces hazardous waste generation thereby contributing towards sustainable chemistry initiatives